Cas no 58526-50-4 (9-cis-Retinoic Acid Methyl Ester)

• Product Name: 9-cis-Retinoic Acid Methyl Ester
• CAS No: 58526-50-4
• Molecular Formula: C₂₁H₃₀O₂
• Molecular Weight: 314.4617
• CID: 1062667
• PubChem ID: 21724639

9-cis-Retinoic Acid Methyl Ester Properties

Names and Identifiers

• 9-cis-Retinoic Acid Methyl Ester
• 9-CIS RETINOIC ACID METHYL ESTER,YELLOW OIL
• 9-cis-Retinoic Acid
• methyl (2E,4E,6Z,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoate
• [7t,9c,11t,13t]retinoic acid methyl ester
• [7t,9c,11t,13t]Retinsaeure-methylester
• 9-cis-Methyl Retinoate
• (9cis)-O~15~-Methylretinoic acid
• DTXSID70617407
• SCHEMBL23922219
• 58526-50-4
• 9-cis Retinoic Acid Methyl Ester

• InChIKey： SREQLAJQLXPNMC-NRWZZFEVSA-N
• Inchi： InChI=1S/C21H30O2/c1-16(9-7-10-17(2)15-20(22)23-6)12-13-19-18(3)11-8-14-21(19,4)5/h7,9-10,12-13,15H,8,11,14H2,1-6H3/b10-7+,13-12+,16-9-,17-15+
• SMILES： C/C(=C/C=C/C(=C/C(=O)OC)/C)/C=C/C1=C(C)CCCC1(C)C

Computed Properties

• Exact Mass: 314.22500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 314.224580195g/mol
• Heavy Atom Count: 23
• Complexity: 581
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 5.69100
• PSA: 26.30000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids Retinoid esters